Cas no 113293-70-2 (2,6-Dichloropyridine-4-carboxaldehyde)

2,6-Dichloropyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group at the 4-position and chlorine substituents at the 2- and 6-positions of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing chlorine atoms enhance the reactivity of the aldehyde group, facilitating nucleophilic addition and condensation reactions. Its high purity and stability under standard conditions ensure consistent performance in multi-step synthetic routes. The compound is particularly useful in the preparation of pyridine-based ligands, catalysts, and biologically active molecules, offering precise control over molecular architecture.
2,6-Dichloropyridine-4-carboxaldehyde structure
113293-70-2 structure
Product Name:2,6-Dichloropyridine-4-carboxaldehyde
CAS No:113293-70-2
MF:C6H3Cl2NO
MW:176.000119447708
MDL:MFCD00124816
CID:63018
PubChem ID:2761024
Update Time:2025-05-20

2,6-Dichloropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloroisonicotinaldehyde
    • 2,6-DICHLORO-4-FORMYL PYRIDINE
    • 2,6-DICHLORO-4-PYRIDINECARBOXALDEHYDE
    • 2,6-Dichloro-4-formyl pyeidine
    • 2,6-Dichloropyridine-4-carboxaldehyde
    • 2,6-dichloropyridine-4-carbaldehyde
    • 6-dichloropyridine-4-carbaldehyde
    • 2,6-dichloro-3-forMylpyridine-4-carboxylic acid
    • 2,6-Dichloropyridine-4-carboxaldehyde ,98%
    • 4-Pyridinecarboxaldehyde, 2,6-dichloro-
    • 2,6-Dichloro-4-pyridinecarbaldehyde
    • PubChem19581
    • MVCMPKYZHKUBCL-UHFFFAOYSA-N
    • (2,6-dichloro-4-pyridyl)methanal
    • SBB052222
    • 113293-70-2
    • MFCD00124816
    • SCHEMBL1125509
    • DTXSID80375485
    • C71441
    • FT-0646864
    • 2,6-Dichloropyrridine-4-carboxaldehyde
    • EN300-142175
    • 2,6-Dichloro-4-pyridinecarboxaldehyde, 95%
    • CS-0091259
    • J-400215
    • AKOS006220972
    • AMY24754
    • AB03506
    • 2,6-Dichloro-pyridine-4-carbaldehyde
    • GF-0706
    • DB-011272
    • MDL： MFCD00124816
    • Inchi： 1S/C6H3Cl2NO/c7-5-1-4(3-10)2-6(8)9-5/h1-3H
    • InChI Key： MVCMPKYZHKUBCL-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=O)C=C(N=1)Cl

Computed Properties

  • Exact Mass: 174.95900
  • Monoisotopic Mass: 174.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30

Experimental Properties

  • Density: 1.488
  • Melting Point: 44-48 °C
  • Boiling Point: 276.7 ºC at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.608
  • PSA: 29.96000
  • LogP: 2.20090

2,6-Dichloropyridine-4-carboxaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36-43
  • Safety Instruction： 26-36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2,6-Dichloropyridine-4-carboxaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloropyridine-4-carboxaldehyde Pricemore >>

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2,6-Dichloropyridine-4-carboxaldehyde Production Method

Production Method 1

32710-65-9 32710-65-9
113293-70-2 113293-70-2
88579-63-9 88579-63-9
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride ,  Hydrogen Solvents: Toluene ;  -15 °C; 12 h, -15 °C
1.2 Solvents: Methanol ,  Toluene ;  5 min, -10 °C
1.3 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  pH 13, -10 °C
Reference
Synthesis of 2,6-dichloropyridine-4-carboxaldehyde and its by-product
Zhou, Qi-fan; Yu, Miao; Chen, Guo-liang, Jingxi Huagong, 2014, 31(4), 529-531

2,6-Dichloropyridine-4-carboxaldehyde Raw materials

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